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Compound of Interest

Compound Name: 3-Hydroxy-5-methylpyridine
CAS No.: 42732-49-0
Cat. No.: B123993
Get Quote
. J

AN-HPLC-0305

Introduction

3-Hydroxy-5-methylpyridine, also known as 3-hydroxy-5-picoline, is a heterocyclic organic
compound. Its accurate quantification is essential in various research and development
settings, including pharmaceutical process monitoring and quality control. This application note
details a robust and validated reversed-phase high-performance liquid chromatography (RP-
HPLC) method for the precise quantification of 3-Hydroxy-5-methylpyridine. The method is
designed to be simple, accurate, and reproducible, making it suitable for routine analysis in a
laboratory environment.

Principle

This method utilizes reversed-phase chromatography to separate 3-Hydroxy-5-
methylpyridine from potential impurities. The separation is achieved on a C18 stationary
phase with an isocratic mobile phase consisting of a buffered aqueous solution and an organic
modifier. Detection is performed using a UV detector at a wavelength determined to be the
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absorbance maximum for the analyte. Quantification is based on the external standard method,
where the peak area of the analyte is proportional to its concentration.

Method Validation

The analytical method was validated in accordance with the International Council for
Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose. Validation
parameters included specificity, linearity, range, accuracy, precision (repeatability and
intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Experimental Protocols
Equipment and Reagents

e Equipment:

[¢]

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector
o Analytical balance

o pH meter

o Sonicator

o Volumetric flasks (Class A)

o Pipettes (Class A)

o Syringe filters (0.45 pm, PTFE or nylon)

e Reagents:

[¢]

3-Hydroxy-5-methylpyridine reference standard (Purity >297%)

[¢]

Acetonitrile (HPLC grade)

o

Methanol (HPLC grade)

o

Ammonium acetate (Analytical grade)
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o Formic acid (Analytical grade)

o Deionized water (18.2 MQ-cm)

Chromatographic Conditions

A summary of the HPLC operating parameters is provided in the table below.

Parameter Condition

Column C18, 4.6 x 150 mm, 5 pm

Mobile Phase 20 mM Ammonium acetate in water : Acetonitrile
(85:15, v/v) with 0.1% Formic Acid

Flow Rate 1.0 mL/min

Detection Wavelength 280 nm

Injection Volume 10 pyL

Column Temperature 30°C

Run Time 10 minutes

Preparation of Solutions

e Mobile Phase Preparation:
o Dissolve 1.54 g of ammonium acetate in 1 L of deionized water.
o Adjust the pH to 4.5 with formic acid.
o Filter the buffer through a 0.45 pum membrane filter.

o Prepare the mobile phase by mixing 850 mL of the ammonium acetate buffer with 150 mL
of acetonitrile.

o Add 1 mL of formic acid to the final mobile phase mixture.

o Degas the mobile phase by sonication for 15 minutes.
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Standard Stock Solution (1000 pg/mL):

o Accurately weigh approximately 25 mg of 3-Hydroxy-5-methylpyridine reference
standard.

o Transfer it to a 25 mL volumetric flask.
o Dissolve and dilute to volume with the mobile phase.
Calibration Standards:

o Prepare a series of calibration standards by serially diluting the standard stock solution
with the mobile phase to achieve concentrations ranging from 1 ug/mL to 100 pg/mL (e.g.,
1,5, 10, 25, 50, 100 pg/mL).

Sample Preparation:

[e]

Accurately weigh a quantity of the sample containing approximately 10 mg of 3-Hydroxy-
5-methylpyridine.

Transfer it to a 100 mL volumetric flask.

[e]

o

Add approximately 70 mL of the mobile phase and sonicate for 10 minutes to dissolve.

[¢]

Dilute to volume with the mobile phase and mix well.

[¢]

Filter the solution through a 0.45 um syringe filter into an HPLC vial before injection.

System Suitability

Before sample analysis, perform a system suitability test by injecting the 10 ug/mL standard
solution five times. The system is deemed suitable for use if the acceptance criteria are met.
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Parameter Acceptance Criteria
Tailing Factor (T) <20

Theoretical Plates (N) > 2000

% RSD of Peak Area <2.0%

Data Analysis and Calculations

Construct a calibration curve by plotting the peak area of the 3-Hydroxy-5-methylpyridine
standards against their corresponding concentrations. Perform a linear regression analysis to
obtain the equation of the line (y = mx + ¢) and the coefficient of determination (r2).

The concentration of 3-Hydroxy-5-methylpyridine in the sample is calculated using the

following formula:

Concentration (ug/mL) = (Peak Area of Sample - y-intercept) / slope

Quantitative Data Summary

The following tables summarize the quantitative data obtained during method validation.

Table 1: Linearity Data
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Concentration (ug/mL) Mean Peak Area (n=3) % RSD
1 12540 1.8
5 63250 1.2
10 127800 0.9
25 319500 0.5
50 641200 0.3
100 1285000 0.2

Linearity Results

Regression Equation

y = 12830x + 180

Correlation Coefficient (r2)

0.9998

Table 2: Accuracy (Spike and Recovery)

Amount
. Amount
Spiked Level . Recovered % Recovery % RSD (n=3)
Spiked (pg/mL)
(ng/mL)
80% 8.0 7.9 98.8 1.1
100% 10.0 10.1 101.0 0.8
120% 12.0 11.9 99.2 1.3

Table 3: Precision

Precision Type

Concentration

Mean Peak Area

% RSD (n=6)

(ng/mL)
Repeatability 10 127950 0.7
Intermediate Precision 10 128100 1.2
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Table 4: LOD and LOQ

Parameter Value (pg/mL)

LOD 0.3

LOQ 1.0
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Caption: Experimental workflow for HPLC quantification.
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Caption: Key parameters for analytical method validation.

 To cite this document: BenchChem. [Application Note: HPLC-UV Quantification of 3-
Hydroxy-5-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123993/docs#application-note-hplc-uv-quantification-
of-3-hydroxy-5-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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